Furfuryl acetate
Overview
Description
Furfuryl acetate is a flavoring ingredient . It is obtained from the esterification of biomass derivative furfuryl alcohol . It has potential applications as a biofuel additive, fragrance, and flavoring agent . It is also used as an intermediate of dye, resin, and spices .
Synthesis Analysis
This compound is synthesized from furfural . Furfural is commercially produced by hydrolysis of pentosan polymers in biomass to pentose sugars (xylose) which undergo acid catalysis under high temperatures and successive dehydration . Furfuryl alcohol (FAL) is an important product produced from catalytic hydrogenation of FUR . This compound is obtained from the esterification of furfuryl alcohol .Molecular Structure Analysis
The molecular formula of this compound is C7H8O3 . The structure of this compound includes a cyclic ether (furan), which tends to break open when it’s treated with harsh reagents .Chemical Reactions Analysis
This compound reacts with strong oxidizing agents, strong acids, strong bases, and strong reducing agents . It reacts violently with cyanoacetic acid, formic acid, mineral acids, nitric acid, and (nitric acid + N204 + sulfuric acid) .Physical And Chemical Properties Analysis
This compound is a colorless to light orange to yellow clear liquid . It has a boiling point of 177 °C, a flash point of 65 °C, and a specific gravity of 1.12 .Scientific Research Applications
Production and Conversion Efficiency
- Furfural as a Biomass-Derived Chemical : Studies have explored the efficient conversion of xylose, xylan, and agricultural residues into furfural using microwave-assisted reactions and acid-catalyzed processes. These methods aim at enhancing furfural yields, indicating the potential for furfuryl acetate as an intermediate or end-product in biomass valorization processes (Yemiş & Mazza, 2011) (Zhang et al., 2013).
Catalytic Systems and Process Optimization
- Catalysis and Reaction Conditions : Research has focused on optimizing reaction conditions and catalytic systems for the acetalization of furfural, potentially extending to this compound. These studies highlight the use of solid acids and zeolites as catalysts to achieve high yields and selectivity under benign conditions (Rubio-Caballero et al., 2014).
Environmental and Economic Viability
- Sustainable Production Processes : Innovations in the production process of furfural and its derivatives, including this compound, focus on reducing energy consumption and environmental impact. This is evident in processes that utilize waste aqueous hemicellulose solutions, aiming for a lower carbon footprint and cost-effective production of furfural (Xing et al., 2011).
Mechanism of Action
Target of Action
Furfuryl acetate is a derivative of furfural . Furfural and its derivatives have come to prominence within the last years as a source of renewable compounds with high applicability to different fields such as fuels and biochemical production . The primary targets of this compound are the biochemical pathways that involve furfural and its derivatives .
Mode of Action
This compound, like furfural, can undergo typical aldehyde reactions, such as nucleophilic additions, condensation reactions, oxidations or reductions, as well as others associated to the furan ring such as electrophilic aromatic substitution or hydrogenation . The intimate interaction between Cu 0 atoms and Mg 2+ cations entangled in a spinal-like matrix is the probable reason of the highest activity of Cu-Mg-Al with furfuryl alcohol selectivity of 99% .
Biochemical Pathways
This compound affects the biochemical pathways that involve the conversion of furfural into bio-chemicals . Furfural can be selectively converted into various fuels and high-value compounds, including furfurylamine, C6 carboxylic acid, i.e., furandicarboxylic acid, furfural alcohol, aromatics, levulinic acid, maleic acid, succinic acid, furoic acid, and cyclopentanone .
Pharmacokinetics
This compound is a liquid with a refractive index of n20/D 1.462 (lit.) and a density of 1.118 g/mL at 25 °C (lit.) . It has a boiling point of 175-177 °C (lit.) . These properties may influence its absorption, distribution, metabolism, and excretion in biological systems.
Result of Action
Furfural, from which this compound is derived, exerts toxic effect on multiple cellular metabolic targets . The conversion of furfural into less toxic compounds like furfuryl alcohol is part of microbial detoxification mechanism .
Safety and Hazards
Future Directions
Furfuryl acetate, derived from biomass, has potential applications as a biofuel additive, fragrance, and flavoring agent . The production of future transportation fuels and chemicals requires the deployment of new catalytic processes that transform biomass into valuable products under competitive conditions . Furfural has been identified as one of the most promising chemical platforms directly derived from biomass .
properties
IUPAC Name |
furan-2-ylmethyl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3/c1-6(8)10-5-7-3-2-4-9-7/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKOYRRWBOKMNRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3 | |
Record name | FURFURYL ACETATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20425 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7025346 | |
Record name | Furfuryl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7025346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Furfuryl acetate appears as colorless to clear yellow or orange liquid with a pungent odor. (NTP, 1992), Colorless or yellow to orange liquid with a pungent odor; Turns brown on air and light exposure; [NTP] Yellow liquid; [Alfa Aesar MSDS], Colourless oily liquid, mild, ethereal-floral fruity odour | |
Record name | FURFURYL ACETATE | |
Source | CAMEO Chemicals | |
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Record name | Furfural acetate | |
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Record name | Furfuryl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/609/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
347 to 351 °F at 760 mmHg (NTP, 1992), 175.00 to 177.00 °C. @ 760.00 mm Hg | |
Record name | FURFURYL ACETATE | |
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Record name | Furfuryl acetate | |
Source | Human Metabolome Database (HMDB) | |
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Flash Point |
150 °F (NTP, 1992) | |
Record name | FURFURYL ACETATE | |
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Solubility |
5 to 10 mg/mL at 73 °F (NTP, 1992), insoluble in water; soluble in oils, miscible (in ethanol) | |
Record name | FURFURYL ACETATE | |
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Record name | Furfuryl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/609/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
1.1175 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.110-1.119 | |
Record name | FURFURYL ACETATE | |
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Record name | Furfuryl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/609/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Density |
4.8 (NTP, 1992) - Heavier than air; will sink (Relative to Air) | |
Record name | FURFURYL ACETATE | |
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Vapor Pressure |
1 mmHg at 136 °F ; 8.0 mmHg at 163 °F; 31.0 mmHg at 207 °F (NTP, 1992) | |
Record name | FURFURYL ACETATE | |
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CAS RN |
623-17-6 | |
Record name | FURFURYL ACETATE | |
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Record name | Furfuryl acetate | |
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Record name | Furfural acetate | |
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Record name | Furfuryl acetate | |
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Record name | 2-Furanmethanol, 2-acetate | |
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Record name | Furfuryl acetate | |
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Record name | Furfuryl acetate | |
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Record name | FURFURAL ACETATE | |
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Record name | Furfuryl acetate | |
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Retrosynthesis Analysis
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